Cas no 1806956-81-9 (4-Cyano-3-(difluoromethyl)-2-nitropyridine-6-sulfonamide)

• Product Name: 4-Cyano-3-(difluoromethyl)-2-nitropyridine-6-sulfonamide
• CAS No: 1806956-81-9
• MF: C₇H₄F₂N₄O₄S
• MW: 278.192866325378
• CID: 4879055
• Update Time: 2025-06-11

4-Cyano-3-(difluoromethyl)-2-nitropyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-2-nitropyridine-6-sulfonamide

• Inchi： 1S/C7H4F2N4O4S/c8-6(9)5-3(2-10)1-4(18(11,16)17)12-7(5)13(14)15/h1,6H,(H2,11,16,17)
• InChI Key： DJWXSKUSPQNOSR-UHFFFAOYSA-N
• SMILES： S(C1C=C(C#N)C(C(F)F)=C([N+](=O)[O-])N=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 476
• XLogP3: 0.3
• Topological Polar Surface Area: 151

Additional information on 4-Cyano-3-(difluoromethyl)-2-nitropyridine-6-sulfonamide

Comprehensive Overview of 4-Cyano-3-(difluoromethyl)-2-nitropyridine-6-sulfonamide (CAS No. 1806956-81-9)

4-Cyano-3-(difluoromethyl)-2-nitropyridine-6-sulfonamide (CAS No. 1806956-81-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a cyano group, a difluoromethyl moiety, a nitro group, and a sulfonamide unit, which collectively contribute to its reactivity and potential applications. Researchers are particularly interested in its role as a building block for drug discovery, given its structural complexity and versatility in synthetic chemistry.

The compound's pyridine core is a common scaffold in medicinal chemistry, often associated with bioactivity. The presence of the difluoromethyl group enhances metabolic stability, a feature highly sought after in the development of new therapeutics. Meanwhile, the nitro and sulfonamide groups offer opportunities for further functionalization, making 4-Cyano-3-(difluoromethyl)-2-nitropyridine-6-sulfonamide a valuable intermediate in organic synthesis. Recent studies have explored its potential in targeting enzyme inhibition, particularly in pathways relevant to inflammatory and infectious diseases.

In the context of agrochemicals, this compound's structural attributes align with the growing demand for sustainable crop protection solutions. The difluoromethyl group, for instance, is known to improve the bioavailability and environmental persistence of active ingredients. As the agricultural sector shifts toward green chemistry principles, 4-Cyano-3-(difluoromethyl)-2-nitropyridine-6-sulfonamide could play a pivotal role in designing next-generation herbicides or fungicides with reduced ecological impact.

From a synthetic perspective, the compound's nitropyridine framework is a hotspot for innovation. Chemists are leveraging modern techniques like flow chemistry and catalysis to optimize its production, addressing challenges such as regioselectivity and yield. These advancements are critical for scaling up applications in both pharmaceuticals and agrochemicals, where cost-efficiency and purity are paramount.

The rise of AI-driven drug discovery has further amplified interest in compounds like 4-Cyano-3-(difluoromethyl)-2-nitropyridine-6-sulfonamide. Computational models are increasingly used to predict its interactions with biological targets, accelerating the identification of novel therapeutic candidates. This synergy between experimental and in silico approaches underscores the compound's relevance in contemporary research.

Environmental and regulatory considerations also shape the discourse around this molecule. As industries prioritize REACH compliance and green synthesis, the development of 4-Cyano-3-(difluoromethyl)-2-nitropyridine-6-sulfonamide must align with these standards. Researchers are investigating biodegradable derivatives and safer synthetic routes to meet global sustainability goals.

In summary, 4-Cyano-3-(difluoromethyl)-2-nitropyridine-6-sulfonamide (CAS No. 1806956-81-9) represents a multifaceted compound with broad applicability. Its structural features cater to evolving needs in drug design, agrochemical innovation, and sustainable chemistry, making it a subject of ongoing exploration. As scientific and industrial trends evolve, this molecule is poised to remain at the forefront of interdisciplinary research.